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Compound of Interest

Compound Name: 3-(Piperidin-1-yl)phenol

Cat. No.: B1267931 Get Quote

Essential Safety and Handling Guide for 3-
(Piperidin-1-yl)phenol
This guide provides crucial safety and logistical information for the handling and disposal of 3-
(Piperidin-1-yl)phenol, tailored for researchers, scientists, and professionals in drug

development. The following procedures are based on available data for structurally similar

compounds and the parent molecules, phenol and piperidine, to ensure a high standard of

laboratory safety.

Hazard Identification and Classification
3-(Piperidin-1-yl)phenol is classified with the following hazards based on data from similar

compounds[1]:

Skin Corrosion/Irritation: Causes skin irritation[1].

Serious Eye Damage/Eye Irritation: Causes serious eye irritation[1].

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation[1].

Quantitative Toxicity Data
While specific toxicity data for 3-(Piperidin-1-yl)phenol is not readily available, the data for its

core structural components, phenol and piperidine, provide essential insight into its potential
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toxicity.

Chemical
Component

CAS
Number

Route of
Exposure

Species

Toxicity
Value
(LD50/LC50
)

Reference

Phenol 108-95-2 Oral Rat
317 mg/kg

(LD50)
EPA

Dermal Rabbit
630 mg/kg

(LD50)
EPA

Inhalation Rat
316 mg/m³

(LC50)
EPA

Piperidine 110-89-4 Oral Rat
133 - 740

mg/kg (LD50)
[2]

Dermal Rabbit
275 mg/kg

(LD50)
[2]

Inhalation Rat
4.8 mg/L

(LC50)
[2]

Personal Protective Equipment (PPE)
To ensure personal safety, the following personal protective equipment must be worn when

handling 3-(Piperidin-1-yl)phenol.
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PPE Category Item Specification

Hand Protection Chemical-resistant gloves

Nitrile or other suitable

material. Gloves must be

inspected before use and

disposed of properly after[1].

For prolonged contact, a glove

with a protection class of 5 or

higher is recommended[1].

Eye/Face Protection
Safety glasses with side

shields or goggles

Must be used to prevent eye

contact[1]. A face shield may

be necessary for splash

hazards.

Skin and Body Protection Laboratory coat

A fully buttoned lab coat is

required to protect against skin

contact.

Respiratory Protection
Use in a well-ventilated area or

fume hood

Avoid breathing dust or

fumes[1]. If ventilation is

inadequate, a NIOSH-

approved respirator should be

used.

Procedural Guidance for Safe Handling and
Disposal

Ventilation: Always handle 3-(Piperidin-1-yl)phenol in a well-ventilated area, preferably

within a chemical fume hood, to minimize inhalation exposure[1].

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.

Personal Protective Equipment: Don all required PPE before handling the compound.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes, as

well as inhalation of dust or fumes[1].
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Dispensing: Carefully weigh and dispense the chemical, avoiding the generation of dust.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling[1].

Container: Keep the container tightly sealed and store in a cool, dry, and well-ventilated

place[1].

Incompatibilities: Store away from strong oxidizing agents.

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Get medical attention[1].

In case of skin contact: Wash off immediately with plenty of water for at least 15 minutes. If

skin irritation persists, call a physician.

If inhaled: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial

respiration. Get medical attention.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Containment: Use a suitable absorbent material to contain the spill.

Clean-up: Carefully sweep or scoop up the spilled material and place it into a suitable

container for disposal. Avoid generating dust.

Decontamination: Clean the spill area thoroughly with a suitable decontaminating agent.

Waste Collection: Collect all waste material, including contaminated PPE, in a designated,

labeled, and sealed container for hazardous waste.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not dispose of it down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-3-piperidin-1-yl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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